Spiro[4.5]decan-6-amine

• IUPAC Name: spiro[4.5]decan-10-amine
• InChI: InChI=1S/C10H19N/c11-9-5-1-2-6-10(9)7-3-4-8-10/h9H,1-8,11H2
• InChI Key: KUODKTLZDFOEOB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CCCC2)C(C1)N
• Molecular Formula: C10H19N
• Molecular Weight: 153.26 g/mol
• CAS RN: 20440-70-4

Description

Spiro[4.5]decan-6-amine is a type of spiro compound. Spiro compounds are a class of organic compounds that have two or more rings that share one atom. The shared atom is called the spiroatom, usually a quaternary carbon. It is worth noting that the specific properties and uses of Spiro[4.5]decan-6-amine may vary and depend on the specific context or application.

Synthesis Analysis

The synthesis of spiro compounds like Spiro[4.5]decan-6-amine can be complex. One approach involves a Pd-catalyzed decarboxylative strategy for the asymmetric construction of spiro[4.5]deca-6,9-dien-8-ones. This approach utilizes modular vinyl methylene cyclic carbonates and p-quinone methides as reaction partners. Another approach involves the use of chiral Brønsted acid-catalyzed asymmetric dearomative spirocyclization of alkynyl thioethers.

Molecular Structure Analysis

The molecular structure of Spiro[4.5]decan-6-amine involves a spiroatom that connects two rings. The structure is available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

Spiro[4.5]decan-6-amine can undergo various chemical reactions. For instance, a Pd-catalyzed decarboxylative strategy can be used for the asymmetric construction of spiro[4.5]deca-6,9-dien-8-ones. This reaction could be performed at room temperature and generates CO2 as the sole by-product.

Physical And Chemical Properties Analysis

The physical and chemical properties of Spiro[4.5]decan-6-amine can vary. For instance, the molecular weight of a similar compound, Spiro[4.5]decane, is 138.2499. The specific properties of Spiro[4.5]decan-6-amine would depend on its specific structure and composition.

Scientific Research Applications

Catalysis and Asymmetric Synthesis

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Natural Product Chemistry

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Mechanism of Action

Target of Action

The primary targets of Spiro[4.5]decan-6-amine are the 2-oxoglutarate (2OG) dependent hypoxia-inducible factor (HIF) prolyl hydroxylases (PHDs) . They are involved in the regulation of multiple proteins of biomedical importance, including erythropoietin (EPO), vascular endothelial growth factor (VEGF), and proteins involved in epigenetic regulation .

Mode of Action

Spiro[4.5]decan-6-amine interacts with its targets by inhibiting the activity of PHDs . This inhibition is achieved by the compound binding to the active site Fe (II) of the PHDs and competing with the 2-oxoglutarate (2OG) co-substrate . The extent to which the inhibitors compete with HIF-α, and maybe other PHD substrates varies .

Biochemical Pathways

The inhibition of PHDs by Spiro[4.5]decan-6-amine affects the degradation pathway of HIF-α subunits . Normally, prolyl hydroxylation of HIF-α subunits signals for their degradation via the ubiquitin–proteasome system . The inhibition of phds prevents this signaling, thereby potentially mimicking elements of the physiological hypoxic response .

Result of Action

The inhibition of PHDs by Spiro[4.5]decan-6-amine can lead to the upregulation of EPO, which is currently being explored in phase 3 clinical trials for the treatment of anaemia in chronic kidney disease . Additionally, the compound has the potential to inhibit other human 2OG oxygenases, including other prolyl hydroxylases (e.g., procollagen and ribosomal prolyl hydroxylases) .